N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide

• IUPAC Name: N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide
• InChI: InChI=1S/C34H23ClN4O2/c35-25-17-20-30-28(21-25)31(22-9-3-1-4-10-22)39-34(38-30)36-26-18-15-24(16-19-26)33(41)37-29-14-8-7-13-27(29)32(40)23-11-5-2-6-12-23/h1-21H,(H,37,41)(H,36,38,39)
• InChI Key: OCVHYLCRNSQMNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Cl)NC4=CC=C(C=C4)C(=O)NC5=CC=CC=C5C(=O)C6=CC=CC=C6
• Molecular Formula: C34H23ClN4O2
• Molecular Weight: 555.0 g/mol

Description

N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BQ-123 and is a selective endothelin A receptor antagonist.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

A study highlighted the synthesis of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones, demonstrating good antimicrobial activity compared to standard drugs. This suggests the potential use of N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide derivatives in the development of new antimicrobial agents (Patel & Shaikh, 2011).

Synthesis of Complex Heterocyclic Compounds

Another research effort involved the facile one-pot synthesis of substituted N-{[2-(aminocarbonyl)phenylamino]thioxomethyl}benzamides and 2-aryl-quinazolin-4(3H)-ones, showcasing the chemical versatility and potential for generating diverse medicinal compounds from N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide or its derivatives (Mohebat, Raja, & Mohammadian, 2015).

Anticancer Applications

The development of novel N-(2-(2-(2-oxoindolin-3-ylidene)hydrazinecarbonyl)phenyl)-benzamides and 3-(2-oxoindolin-3-ylideneamino)-2-substituted quinazolin-4(3H)-ones as CFM-1 analogs was also reported. This research indicates the potential anticancer applications of compounds derived from N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide, highlighting their significant antitumor activity against multiple cancer cell lines (Alafeefy et al., 2015).

Pharmaceutical Applications

Research on N-(2-Benzoylphenyl)-L-tyrosine PPARgamma agonists discovered a series of potent antihyperglycemic and antihyperlipidemic agents, indicating the potential of N-(2-benzoylphenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide derivatives in treating metabolic disorders like type 2 diabetes and associated lipid abnormalities (Henke et al., 1998).